1-(3,5-Dithiophen-2-yl-3,4-dihydropyrazol-2-yl)propan-1-one
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Description
1-(3,5-Dithiophen-2-yl-3,4-dihydropyrazol-2-yl)propan-1-one is a useful research compound. Its molecular formula is C14H14N2OS2 and its molecular weight is 290.4. The purity is usually 95%.
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Scientific Research Applications
Structural Characterization and Analysis
- Hirshfeld Surface Analysis : A study on the pyrazoline compound 1-(3-(4-iodophenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one revealed its crystal structure and intermolecular interactions through Hirshfeld surface analysis and 2D fingerprint plots. This technique could be applied to understand the structural characteristics of similar compounds, including 1-(3,5-Dithiophen-2-yl-3,4-dihydropyrazol-2-yl)propan-1-one, to determine its potential applications in materials science and molecular engineering (Delgado et al., 2020).
Molecular Docking and Activity Studies
- Anticancer and Antimicrobial Potential : Research involving molecular docking and vibrational spectroscopy on related pyrazoline compounds indicated the potential for anticancer and antimicrobial activities. These studies suggest that derivatives of pyrazoline, possibly including the compound , could be explored for their biological efficacy and mechanism of action against various pathogens and cancer cell lines (Shana Parveen S et al., 2016).
Corrosion Inhibition Studies
- Inhibition of Mild Steel Corrosion : A distinct application in the field of materials science is the use of quinoxaline-based propanones as corrosion inhibitors for mild steel in acidic environments. This indicates a potential for this compound to be studied for its corrosion inhibition properties, providing insights into its application in protecting industrial materials (Olasunkanmi & Ebenso, 2019).
Computational and Spectral Analysis
- Quantum Chemical and Spectral Studies : Computational studies including DFT (Density Functional Theory) calculations and spectral analysis are critical for understanding the electronic structure, reactivity, and stability of compounds. Investigations on closely related pyrazoline derivatives provide a framework for similar studies on this compound, which could reveal its potential applications in designing new materials and drugs (Kumara et al., 2018).
Properties
IUPAC Name |
1-(3,5-dithiophen-2-yl-3,4-dihydropyrazol-2-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2OS2/c1-2-14(17)16-11(13-6-4-8-19-13)9-10(15-16)12-5-3-7-18-12/h3-8,11H,2,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQLJWBZKYNHRGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1C(CC(=N1)C2=CC=CS2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.